3-(3-bromophenyl)-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-(3-bromophenyl)-5-phenyl-1H-1,2,4-triazole
• InChI: InChI=1S/C14H10BrN3/c15-12-8-4-7-11(9-12)14-16-13(17-18-14)10-5-2-1-3-6-10/h1-9H,(H,16,17,18)
• InChI Key: VRYXFIVTOLEXJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NN2)C3=CC(=CC=C3)Br
• Molecular Formula: C14H10BrN3
• Molecular Weight: 300.15 g/mol

Description

3-(3-bromophenyl)-5-phenyl-4H-1,2,4-triazole, also known as BPT, is a chemical compound that belongs to the class of 1,2,4-triazoles. BPT has gained significant attention in recent years due to its potential applications in various fields of scientific research.

Mechanism of Action

The mechanism of action of 3-(3-bromophenyl)-5-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed that this compound can interact with metal ions, leading to the formation of metal complexes. These metal complexes can then interact with various biological molecules, leading to changes in their activity. This compound has also been shown to inhibit the activity of certain enzymes, which can have a significant impact on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which can lead to their death. This compound has also been shown to inhibit the growth of cancer cells, which can prevent the spread of cancer. Additionally, this compound has been shown to have neuroprotective effects, which can help prevent the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-bromophenyl)-5-phenyl-4H-1,2,4-triazole is its versatility. It can be used as a ligand for metal complexes, a fluorescent probe, and a drug candidate. This compound is also relatively easy to synthesize, which makes it an attractive compound for scientific research. However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 3-(3-bromophenyl)-5-phenyl-4H-1,2,4-triazole. One direction is to investigate the potential use of this compound as a drug candidate for the treatment of various diseases. Another direction is to develop new methods for synthesizing this compound, which can improve its yield and purity. Additionally, further research can be conducted to better understand the mechanism of action of this compound, which can help identify new applications for this compound in scientific research.

Scientific Research Applications

3-(3-bromophenyl)-5-phenyl-4H-1,2,4-triazole has been extensively studied for its potential application in various fields of scientific research. It has been used as a ligand for metal complexes, which have shown promising results in catalysis and other chemical reactions. This compound has also been used as a fluorescent probe for detecting metal ions in biological systems. Additionally, this compound has been investigated for its potential use as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease.